Cas no 2172562-36-4 (lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate)

• Product Name: lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate
• CAS No: 2172562-36-4
• MF: C₁₅H₁₃FLiNO₂
• MW: 265.208627462387
• CID: 6110869
• PubChem ID: 132398756
• Update Time: 2025-05-19

lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate
• Lithium;3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate
• EN300-1610754
• 2172562-36-4

• Inchi： 1S/C15H14FNO2.Li/c1-10-3-2-8-17-14(10)13(15(18)19)9-11-4-6-12(16)7-5-11;/h2-8,13H,9H2,1H3,(H,18,19);/q;+1/p-1
• InChI Key： JRZDAYZGZWWAPY-UHFFFAOYSA-M
• SMILES： FC1C=CC(=CC=1)CC(C(=O)[O-])C1C(C)=CC=CN=1.[Li+]

Computed Properties

• Exact Mass: 265.10903525g/mol
• Monoisotopic Mass: 265.10903525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate

Exploring the Unique Properties and Applications of lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate (CAS No. 2172562-36-4)

The compound lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate (CAS No. 2172562-36-4) has garnered significant attention in the field of medicinal chemistry and material science due to its unique structural features and potential applications. This lithium-based salt combines a fluorinated phenyl group with a methyl-substituted pyridine moiety, creating a versatile molecule with intriguing properties. Researchers are particularly interested in its potential as a lithium-ion carrier or as a building block for more complex pharmaceutical intermediates.

One of the most compelling aspects of 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate lithium salt is its molecular architecture. The presence of both aromatic systems (fluorophenyl and methylpyridyl) contributes to its stability while allowing for various interaction possibilities. The fluorine atom in the para position of the phenyl ring enhances the compound's electronic properties, making it potentially useful in electronic materials or as a pharmacophore in drug design. Current research trends focus on how such fluorinated compounds can improve bioavailability and metabolic stability in potential therapeutic agents.

In the context of lithium-based compounds, this particular salt presents interesting possibilities for energy storage applications. While not directly comparable to conventional lithium-ion battery materials, the structural features of lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate may inspire new approaches to electrolyte design or interfacial modification in energy devices. The scientific community is actively investigating how modifications to the pyridine and phenyl components affect the lithium ion mobility and stability of such organic salts.

The synthesis and characterization of CAS 2172562-36-4 involve sophisticated organic chemistry techniques. Researchers typically employ various spectroscopic methods (NMR, IR, mass spectrometry) to confirm the structure and purity of this compound. The 3-methylpyridine moiety in particular presents interesting synthetic challenges and opportunities for further functionalization. Recent publications have explored different routes to optimize the yield and purity of this lithium salt, with particular attention to the stereochemistry at the propanoate carbon center.

From a pharmaceutical perspective, the 4-fluorophenyl group in this compound is noteworthy as fluorine substitution is a common strategy in modern drug design. The lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate structure contains elements seen in various CNS-active compounds, though its specific biological activity remains an area of investigation. Current research questions focus on whether this compound or its derivatives might interact with specific neurological targets, given lithium's established use in certain therapeutic areas.

Material scientists are examining the solid-state properties of 2172562-36-4, particularly its potential to form interesting crystalline structures or supramolecular assemblies. The combination of aromatic systems with the lithium cation creates possibilities for novel material properties. Some studies suggest that such organolithium compounds might serve as precursors for more complex molecular architectures or as components in specialty materials with tailored electronic properties.

The stability and handling characteristics of lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate are important considerations for both research and potential applications. While not classified as hazardous under standard conditions, proper storage and handling protocols are essential, as with all organolithium compounds. The scientific literature contains various studies on the thermal stability and decomposition pathways of similar lithium salts, providing valuable reference data for researchers working with this specific compound.

Analytical methods for CAS 2172562-36-4 continue to evolve as instrumentation advances. Recent developments in chromatography and spectroscopy have enabled more precise characterization of this and related compounds. Researchers are particularly interested in understanding the solution behavior of this lithium salt, including its potential to form aggregates or complexes in different solvent systems. Such studies contribute to our fundamental understanding of organolithium chemistry while potentially revealing new applications.

The commercial availability and synthesis scale-up of 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate lithium salt are topics of interest for both academic and industrial researchers. As the compound gains attention in various fields, questions arise about optimal synthetic routes, purification methods, and long-term storage conditions. Some specialty chemical suppliers have begun to offer this compound in research quantities, reflecting growing demand from the scientific community.

Future research directions for lithium(1+) ion 3-(4-fluorophenyl)-2-(3-methylpyridin-2-yl)propanoate (CAS No. 2172562-36-4) may explore its potential in catalysis, as a ligand in coordination chemistry, or as a precursor for more complex molecular architectures. The unique combination of structural elements in this compound continues to inspire innovative applications across chemistry and materials science. As with many specialized organometallic compounds, the full potential of this material will likely emerge through interdisciplinary collaboration and continued fundamental research.